Cas no 51255-17-5 (Methyl 2-deoxy-a-D-ribofuranoside)

• Product Name: Methyl 2-deoxy-a-D-ribofuranoside
• CAS No: 51255-17-5
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 55964
• PubChem ID: 643506
• Update Time: 2025-05-20

Methyl 2-deoxy-a-D-ribofuranoside Chemical and Physical Properties

Names and Identifiers

• Methyl-2-deoxy-alpha-D-ribofuranoside
• METHYL-2-DEOXY-Α-D- RIBOFURANOSIDE
• (2R,3S)-2-hydroxymethyl-5-methoxy-tetrahydro-furan-3-ol
• A-D-ERYTHRO-PENTOFURANOSIDE
• Methyl 2-deoxy-a-D-ribofuranoside
• METHYL 2-DEOXY-D-RIBOSIDE
• Methyl2-deoxy-a-D-ribofuranoside
• methyl 2-deoxy-alpha-D-erythro-pentofuranoside
• 51255-18-6
• 51255-17-5
• (2R,3S,5S)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3-ol
• UW3B59U5P6
• alpha-D-erythro-Pentofuranoside, methyl 2-deoxy-
• Methyl-2-deoxy-
• W-202930
• A-D-ribofuranoside
• Methyl 2-deoxy-alpha-D-ribofuranoside
• DTXSID801267437
• AKOS006288995
• NVGJZDFWPSOTHM-JKUQZMGJSA-N
• (2R,3S,5S)-2-(hydroxymethyl)-5-methoxyoxolan-3-ol
• SCHEMBL2817760

• Inchi： 1S/C6H12O4/c1-9-6-2-4(8)5(3-7)10-6/h4-8H,2-3H2,1H3/t4-,5+,6-/m0/s1
• InChI Key： NVGJZDFWPSOTHM-JKUQZMGJSA-N
• SMILES： O1[C@@H](C[C@@H]([C@H]1CO)O)OC

Computed Properties

• Exact Mass: 148.07400
• Monoisotopic Mass: 148.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.24
• Boiling Point: 275.6 °C at 760 mmHg
• Flash Point: 275.6 °C at 760 mmHg
• Refractive Index: 1.487
• PSA: 58.92000
• LogP: -0.89900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on Methyl 2-deoxy-a-D-ribofuranoside

Methyl 2-Deoxy-α-D-Ribofuranoside (CAS No. 51255-17-5): A Comprehensive Overview

Methyl 2-deoxy-α-D-ribofuranoside (CAS No. 51255-17-5) is a significant compound in the field of carbohydrate chemistry and its applications in medicinal and biological research. This compound, also known as 2-deoxyribose methyl ester, is a derivative of the pentose sugar 2-deoxyribose, which is a crucial component of DNA. The methyl ester form of 2-deoxyribose has gained considerable attention due to its unique properties and potential applications in various scientific domains.

The structure of Methyl 2-deoxy-α-D-ribofuranoside consists of a five-membered furanose ring with a methyl ester group attached to the anomeric carbon. This structural feature imparts specific chemical and physical properties that make it an interesting subject for research. The compound is typically synthesized through the methylation of 2-deoxyribose, followed by protection and deprotection steps to achieve the desired functional groups.

In recent years, significant advancements have been made in understanding the role of Methyl 2-deoxy-α-D-ribofuranoside in various biological processes. One notable area of research is its involvement in nucleoside analogs, which are used in the development of antiviral and anticancer drugs. The ability to modify the sugar moiety of nucleosides can significantly impact their pharmacological properties, such as bioavailability, stability, and target specificity.

For instance, studies have shown that Methyl 2-deoxy-α-D-ribofuranoside can serve as a building block for the synthesis of modified nucleosides with enhanced therapeutic potential. These modified nucleosides can be designed to target specific enzymes or pathways involved in viral replication or cancer cell proliferation. The methyl ester group in Methyl 2-deoxy-α-D-ribofuranoside can influence the conformational flexibility and binding affinity of the resulting nucleoside analogs, thereby optimizing their biological activity.

Beyond its applications in drug development, Methyl 2-deoxy-α-D-ribofuranoside has also been explored for its use in glycochemistry and glycoconjugate synthesis. Glycoconjugates are complex molecules that combine carbohydrates with proteins or lipids, playing critical roles in cell signaling, immune responses, and other biological processes. The ability to synthesize well-defined glycoconjugates using Methyl 2-deoxy-α-D-ribofuranoside as a starting material has opened new avenues for studying these interactions at a molecular level.

In addition to its synthetic utility, Methyl 2-deoxy-α-D-ribofuranoside has been investigated for its potential as a biomarker in diagnostic applications. Recent studies have highlighted the importance of carbohydrate metabolism in various diseases, including cancer and diabetes. By analyzing changes in carbohydrate levels or structures, researchers can gain insights into disease progression and develop more effective diagnostic tools.

The stability and solubility properties of Methyl 2-deoxy-α-D-ribofuranoside make it an attractive candidate for use in analytical methods such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for characterizing complex mixtures and elucidating the structure-function relationships of biomolecules. The ability to accurately measure and analyze Methyl 2-deoxy-α-D-ribofuranoside can provide valuable data for both fundamental research and practical applications.

In conclusion, Methyl 2-deoxy-α-D-ribofuranoside (CAS No. 51255-17-5) is a versatile compound with a wide range of applications in medicinal chemistry, glycochemistry, and diagnostic research. Its unique structural features and chemical properties make it an important tool for advancing our understanding of biological processes and developing new therapeutic strategies. As research continues to evolve, the potential uses of this compound are likely to expand, contributing to significant advancements in various scientific fields.